![molecular formula C28H30N6O3 B606614 N-cyclopropyl-2-methyl-4-[4-(oxan-4-ylmethylamino)-2-phenoxypyrazolo[1,5-a][1,3,5]triazin-8-yl]benzamide CAS No. 1610676-27-1](/img/structure/B606614.png)
N-cyclopropyl-2-methyl-4-[4-(oxan-4-ylmethylamino)-2-phenoxypyrazolo[1,5-a][1,3,5]triazin-8-yl]benzamide
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Overview
Description
CFI-401980 a potent and selective, novel class of TTK inhibitor (TKK Ki = 0.8 nM; HCT116 GI50 = 13 nM, rat PK: oral BA =97%). CFI-401980 demonstrate a strong anti-proliferative activity in a panel of human cancer cell lines (HCT116 GI50 < 15 nM) and good rodent pharmacokinetics (oral %F 97 %). TTK/Mps1 is a key kinase controlling progression of cell division via participation in the mitotic spindle assembly checkpoint and is overexpressed in a number of human cancers.
Scientific Research Applications
Phosphodiesterase Type 4 Inhibitors : Compounds structurally related to N-cyclopropyl-2-methyl-4-[4-(oxan-4-ylmethylamino)-2-phenoxypyrazolo[1,5-a][1,3,5]triazin-8-yl]benzamide have been identified as potent phosphodiesterase type 4 inhibitors. These inhibitors show high isoenzyme selectivity and are significant in inhibiting TNF-alpha release from human mononuclear cells, which is relevant in the context of inflammatory diseases (Raboisson et al., 2003).
Synthetic Approach for Bioactive Compounds : The compound is part of a class of compounds where a novel synthetic approach has been developed. This approach is crucial for creating bioactive molecules, especially in the field of medicinal chemistry (Raboisson et al., 2003).
Potential for Anticancer and Antioxidant Agents : Related compounds have shown potential as anticancer and antioxidant agents. Some derivatives have demonstrated moderate anti-proliferation potential against various cancer cell lines, highlighting their significance in cancer research (Bekircan et al., 2005).
Applications in Antimicrobial and Antitubercular Activity : Certain derivatives have been tested for their antimicrobial activity against bacterial and fungal strains, and for anti-tubercular activity against Mycobacterium tuberculosis, indicating potential applications in the treatment of infectious diseases (Raval, 2009).
Insecticidal Potential : Some derivatives have been evaluated as potential insecticidal agents, showing significant toxic effects against the cotton leafworm, Spodoptera littoralis. This suggests applications in agricultural pest management (Soliman et al., 2020).
properties
CAS RN |
1610676-27-1 |
---|---|
Product Name |
N-cyclopropyl-2-methyl-4-[4-(oxan-4-ylmethylamino)-2-phenoxypyrazolo[1,5-a][1,3,5]triazin-8-yl]benzamide |
Molecular Formula |
C28H30N6O3 |
Molecular Weight |
498.587 |
IUPAC Name |
N-cyclopropyl-2-methyl-4-[4-(oxan-4-ylmethylamino)-2-phenoxypyrazolo[1,5-a][1,3,5]triazin-8-yl]benzamide |
InChI |
InChI=1S/C28H30N6O3/c1-18-15-20(7-10-23(18)26(35)31-21-8-9-21)24-17-30-34-25(24)32-28(37-22-5-3-2-4-6-22)33-27(34)29-16-19-11-13-36-14-12-19/h2-7,10,15,17,19,21H,8-9,11-14,16H2,1H3,(H,31,35)(H,29,32,33) |
InChI Key |
SPYVZMIWNDEJND-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1)C2=C3N=C(N=C(N3N=C2)NCC4CCOCC4)OC5=CC=CC=C5)C(=O)NC6CC6 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
CFI-401980; CFI 401980; CFI401980. |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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